Cas no 2708343-91-1 ((S)-5-methylpyrrolidin-3-one hydrochloride)

• Product Name: (S)-5-methylpyrrolidin-3-one hydrochloride
• CAS No: 2708343-91-1
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD34182461
• CID: 5155630
• PubChem ID: 162341971
• Update Time: 2026-03-04

(S)-5-methylpyrrolidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-5-methylpyrrolidin-3-one hydrochloride
• (5R)-5-methylpyrrolidin-3-one hydrochloride
• AT25618
• EN300-37323968
• (R)-2-METHYLPYRROLIDIN-5-ONE HCL
• (5R)-5-methylpyrrolidin-3-onehydrochloride
• 2708343-91-1
• (R)-5-Methylpyrrolidin-3-one hydrochloride

• MDL： MFCD34182461
• Inchi： 1S/C5H9NO.ClH/c1-4-2-5(7)3-6-4;/h4,6H,2-3H2,1H3;1H/t4-;/m1./s1
• InChI Key： XQFHSNODCITTNM-PGMHMLKASA-N
• SMILES： O=C1CN[C@H](C)C1.Cl

Computed Properties

• Exact Mass: 135.0450916g/mol
• Monoisotopic Mass: 135.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on (S)-5-methylpyrrolidin-3-one hydrochloride

Comprehensive Analysis of (S)-5-methylpyrrolidin-3-one hydrochloride (CAS No. 2708343-91-1): Properties, Applications, and Industry Insights

The compound (S)-5-methylpyrrolidin-3-one hydrochloride (CAS No. 2708343-91-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. As a chiral building block, this enantiomerically pure derivative of pyrrolidinone plays a critical role in asymmetric synthesis, particularly in the development of bioactive molecules. Its hydrochloride salt form enhances stability and solubility, making it valuable for drug formulation.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like (S)-5-methylpyrrolidin-3-one hydrochloride. Researchers frequently search for "chiral synthons for medicinal chemistry" or "pyrrolidinone derivatives in CNS drugs," reflecting its relevance in neuropharmacology. The compound's stereospecificity aligns with the growing demand for enantioselective catalysis in API manufacturing, addressing industry needs for reduced side effects in therapeutics.

From a molecular perspective, the 5-methyl substitution on the pyrrolidinone ring influences conformational rigidity, while the protonated amine (via HCl) facilitates salt formation with improved crystallinity. These characteristics make CAS No. 2708343-91-1 particularly useful in designing dopamine receptor modulators and enzyme inhibitors, as evidenced by recent patent filings. Analytical techniques like HPLC chiral separation and X-ray crystallography are commonly employed to verify its optical purity and solid-state properties.

In formulation science, the hydrophilic-lipophilic balance (HLB) of (S)-5-methylpyrrolidin-3-one hydrochloride enables diverse delivery systems, from oral tablets to injectables. This adaptability responds to trending searches such as "improving drug bioavailability" and "salt selection strategies." The compound's low hygroscopicity compared to other salts also addresses stability concerns in humid climates—a frequent challenge noted in pharmaceutical forums.

Environmental considerations are increasingly shaping compound selection, and (S)-5-methylpyrrolidin-3-one hydrochloride demonstrates advantages in biodegradability assessments. Its metabolic pathways avoid persistent toxic intermediates, aligning with green chemistry principles—a hot topic in sustainable pharma. Regulatory databases show growing approval of analogs containing this scaffold in ICH-compliant regions, underscoring its safety profile.

Future research directions may explore its utility in PROTAC technology or as a linker in antibody-drug conjugates (ADCs), given the pyrrolidinone ring's compatibility with click chemistry. As the industry prioritizes structure-activity relationship (SAR) optimization, CAS No. 2708343-91-1 offers a versatile template for fragment-based drug design—another frequently searched term in computational chemistry circles.